molecular formula C13H17NO3 B8652669 Phenylmalonic Acid Diethylamide

Phenylmalonic Acid Diethylamide

Cat. No.: B8652669
M. Wt: 235.28 g/mol
InChI Key: GSZXKXUKCKLZGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenylmalonic Acid Diethylamide is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO3

Molecular Weight

235.28 g/mol

IUPAC Name

3-(diethylamino)-3-oxo-2-phenylpropanoic acid

InChI

InChI=1S/C13H17NO3/c1-3-14(4-2)12(15)11(13(16)17)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3,(H,16,17)

InChI Key

GSZXKXUKCKLZGI-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)C(C1=CC=CC=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The phenylmalonic acid dichloride (8.99 g) obtained in Reference Example 1a) was added dropwise to a mixture of ethylamine/tetrahydrofuran (2M, 45.5 mL), triethylamine (13.9 mL) and methylene chloride (80 mL) at −20° C. The reaction temperature was elevated to room temperature, and the mixture was stirred overnight. After addition of 3N hydrochloric acid, the reaction solution was diluted with ethyl acetate, and the organic phase was washed successively with saturated brine, saturated aqueous sodium bicarbonate solution, and saturated brine, dried over sodium sulfate, and then concentrated to give a solid. The solid was washed with ethyl acetate-hexane to give the title compound (4.85 g) as a white powder.
Quantity
8.99 g
Type
reactant
Reaction Step One
Name
ethylamine tetrahydrofuran
Quantity
45.5 mL
Type
reactant
Reaction Step Two
Quantity
13.9 mL
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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